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Compound of Interest

Compound Name: 2,4-Dinitrobenzaldehyde

Cat. No.: B114715

Essential Safety and Handling Guide for 2,4-
Dinitrobenzaldehyde

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2,4-Dinitrobenzaldehyde (CAS No. 528-75-6). Adherence to these
guidelines is critical for ensuring the safety of all laboratory personnel and minimizing
environmental impact. This information is intended for researchers, scientists, and drug
development professionals.

Chemical Properties and Hazards

2,4-Dinitrobenzaldehyde is a yellow crystalline powder.[1] It is recognized as a hazardous
substance, classified as an irritant to the skin, eyes, and respiratory system, and is harmful if
swallowed.[1][2][3][4][5] It may also cause sensitization by skin contact.[2][6] Due to its
dinitroaromatic structure, it may pose an explosion risk if subjected to shock or heated rapidly
and uncontrollably.[2]
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Property Value

Molecular Formula C7HaN20s[4][7][8]

Molecular Weight 196.12 g/mol [4][7]

Appearance Brown or yellow crystalline powder/solid[1][7]
Melting Point 65-71 °C (149-160 °F)[5][7][8]

Boiling Point 190 °C (374 °F) at 10 mmHg[7][8]

Personal Protective Equipment (PPE)

A systematic approach to safety is crucial when working with 2,4-Dinitrobenzaldehyde. The
following personal protective equipment is mandatory.
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PPE Category Item Specifications

Must be worn at all times in the
Safety Glasses with side laboratory, conforming to
shields or Goggles EN166 (EU) or OSHA 29 CFR

1910.133 (US) standards.[1][7]

Eye Protection

Recommended when there is
Face Protection Face Shield a risk of splashing or dust

generation.[1]

Nitrile or neoprene gloves are
suitable. Gloves must be
] ] ] inspected for integrity before
Hand Protection Chemical-resistant gloves )
each use and disposed of
properly after handling the

chemical.[1]

Should be fully buttoned to
Body Protection Laboratory Coat provide a barrier against

accidental contact.[1]

Use a NIOSH/MSHA or
European Standard EN 149
i i ) approved respirator if
Respiratory Protection Dust mask or respirator S .
ventilation is inadequate or if

there is a risk of inhaling dust.

[11(51(7]

Operational Plan: Safe Handling and Disposal
Standard Operating Procedure

e Preparation: Before handling, ensure that an appropriate emergency eyewash station and
safety shower are readily accessible.[9] All personnel must be trained on the hazards and
safe handling procedures for 2,4-Dinitrobenzaldehyde.

e Handling:
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o Always handle the substance in a well-ventilated area, preferably within a chemical fume
hood.[2][3]

o Avoid the formation of dust.[3][7] Use a spatula or other appropriate tool to carefully
transfer the desired amount of the chemical.[1]

o Avoid all personal contact, including inhalation.[2] Do not eat, drink, or smoke in the
handling area.[2]

o Keep the container tightly closed when not in use.[1][7]

e Post-Handling:
o Wash hands thoroughly with soap and water after handling.[2][3]
o Clean the work area and any equipment used, collecting all residues for proper disposal.

o Remove and properly dispose of contaminated PPE.[1]

Disposal Plan

All waste containing 2,4-Dinitrobenzaldehyde must be treated as hazardous waste.

e Waste Segregation: Do not mix 2,4-Dinitrobenzaldehyde waste with other chemical waste
unless compatibility is confirmed.

o Containerization: Collect all solid waste, including contaminated PPE and cleaning materials,
in a clearly labeled, sealed, and appropriate container for hazardous waste.[1][2][10]

o Disposal: Dispose of the hazardous waste through a licensed contractor, following all local,
state, and federal regulations.[6][10]

Emergency Procedures: Exposure and Spills

Immediate action is vital in case of accidental exposure or a spill.

First Aid Measures
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Exposure Route Immediate Action

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i ) )

upper and lower eyelids.[2][7] Seek immediate

medical attention.[6][7]

Immediately remove all contaminated clothing.

[2] Wash the affected skin area with plenty of
Skin Contact soap and water for at least 15 minutes.[2][7]

Seek medical attention if irritation develops or

persists.[2]

Move the exposed person to fresh air at once.[7]

[11] If breathing is difficult or has stopped,

Inhalation ) o o ] ]
provide artificial respiration.[11] Seek immediate
medical attention.[7]

Do NOT induce vomiting. If the person is
) conscious, rinse their mouth with water and
Ingestion

have them drink plenty of water.[3][7] Seek

immediate medical attention.[2]

Spill Response

e Minor Spills:
o Evacuate non-essential personnel from the immediate area.
o Ensure adequate ventilation.

o Wearing appropriate PPE, carefully sweep up the solid material, avoiding dust generation,
and place it into a labeled container for hazardous waste disposal.[7]

o Clean the spill area with soap and water.
e Major Spills:

o Evacuate the area and prevent entry.
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o Alert your institution's emergency response team and/or local fire department.[2][9]

o Only trained personnel with appropriate respiratory and personal protection should handle
the cleanup.

Process Visualizations

The following diagrams illustrate the key operational and emergency workflows for handling
2,4-Dinitrobenzaldehyde.
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Caption: Step-by-step workflow for the safe handling and disposal of 2,4-
Dinitrobenzaldehyde.
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\
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\
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\4
Seek Medical Attention Seek Immediate Medical Attention Seek Immediate Medical Attention
A\ J - AN /

Click to download full resolution via product page

Caption: Immediate first aid procedures for exposure to 2,4-Dinitrobenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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